Cas no 109466-88-8 (2-amino-4-(trifluoromethyl)benzaldehyde)

• Product Name: 2-amino-4-(trifluoromethyl)benzaldehyde
• CAS No: 109466-88-8
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• MDL: MFCD10696884
• CID: 1188643
• PubChem ID: 13891183
• Update Time: 2025-04-20

2-amino-4-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(trifluoromethyl)benzaldehyde
• CTK8G5504
• 2-amino-4-trifluoromethyl-benzaldehyde
• Benzaldehyde, 2-amino-4-(trifluoromethyl)-
• 2-amino-4-trifluoromethylbenzaldehyde
• AB58441
• AGN-PC-00OCK1
• DB-181973
• YAQRBHUDQORYIN-UHFFFAOYSA-N
• CS-0451015
• 109466-88-8
• F15871
• SCHEMBL5106918
• DTXSID30551919
• AKOS006303879

• MDL： MFCD10696884
• Inchi： 1S/C8H6F3NO/c9-8(10,11)6-2-1-5(4-13)7(12)3-6/h1-4H,12H2
• InChI Key： YAQRBHUDQORYIN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C=O)=C(C=1)N)(F)F

Computed Properties

• Exact Mass: 189.04014830g/mol
• Monoisotopic Mass: 189.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes